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Compound of Interest

Compound Name: 3-Isopropylmorpholine

CAS No.: 927802-40-2

Cat. No.: B1321799

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of 3-isopropylmorpholine. The information is compiled from various sources to aid

researchers and professionals in drug development and other scientific disciplines. This

document summarizes key quantitative data in structured tables, details relevant experimental

methodologies, and provides a logical workflow for its synthesis.

Core Physicochemical Data
3-Isopropylmorpholine is a substituted morpholine derivative with the molecular formula

C7H15NO. Its core physicochemical properties are essential for understanding its behavior in

various chemical and biological systems.

Property Value Source

Molecular Weight 129.20 g/mol [1][2]

CAS Number 927802-40-2 [1][2]
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Due to the limited availability of experimental data for 3-isopropylmorpholine, data for its

enantiomer, (R)-3-isopropylmorpholine, and the parent compound, morpholine, are provided

below for reference and estimation purposes.

Reference Data for Related Compounds:

Compound Property Value Source

(R)-3-

Isopropylmorpholine
Boiling Point 188 °C [3]

Melting Point -43 °C [3]

Density 0.884 g/mL [3]

pKa (Predicted) 8.91 ± 0.40 [4]

Morpholine Boiling Point 129 °C [5]

Melting Point -5 to -7 °C [5]

Density 0.996 g/mL at 25 °C [5]

pKa 8.33 at 25 °C [6]

Water Solubility Miscible [6]

Perfluoro-4-

isopropylmorpholine
log Kow (logP) 5.7 [7][8]

Experimental Protocols
Detailed experimental protocols are crucial for the accurate determination of physicochemical

properties. Below are generalized methodologies for key experiments.

Determination of pKa (Potentiometric Titration)
The acid dissociation constant (pKa) is a critical parameter that indicates the extent of

ionization of a molecule at different pH values. Potentiometric titration is a common and reliable

method for its determination.
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Preparation of the Analyte Solution: A precise amount of 3-isopropylmorpholine is

dissolved in deionized water to create a solution of known concentration (e.g., 0.01 M).

Standardization of Titrant: A standard solution of a strong acid, typically 0.1 M hydrochloric

acid (HCl), is prepared and standardized.

Titration Procedure:

The analyte solution is placed in a thermostated vessel, and a calibrated pH electrode is

immersed in it.

The standardized HCl solution is added incrementally to the analyte solution using a

burette.

After each addition of the titrant, the solution is stirred to ensure homogeneity, and the pH

is recorded once the reading stabilizes.

Data Analysis: A titration curve is generated by plotting the recorded pH values against the

volume of titrant added. The pKa is determined from the pH at the half-equivalence point. For

a basic compound like 3-isopropylmorpholine, this corresponds to the point where half of

the amine has been protonated.

Determination of the Octanol-Water Partition Coefficient
(logP) by Shake-Flask Method
The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity, which

is a key determinant of its pharmacokinetic properties. The shake-flask method is a classical

approach for its measurement.

Preparation of Phases: n-Octanol and water are mutually saturated by stirring them together

for 24 hours, followed by a 24-hour separation period.

Preparation of the Test Solution: A known amount of 3-isopropylmorpholine is dissolved in

either the n-octanol or water phase. The concentration should be below the solubility limit in

both phases.

Partitioning:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1321799/docs?utm_src=pdf-body#physicochemical-properties-of-3-isopropylmorpholine-a-technical-guide
https://www.benchchem.com/product/b1321799/docs?utm_src=pdf-body#physicochemical-properties-of-3-isopropylmorpholine-a-technical-guide
https://www.benchchem.com/product/b1321799/docs?utm_src=pdf-body#physicochemical-properties-of-3-isopropylmorpholine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321799?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equal volumes of the n-octanol and water phases are combined in a separatory funnel.

The test solution is added, and the funnel is shaken vigorously for a set period (e.g., 1

hour) to allow for the partitioning of the solute between the two phases.

The mixture is then allowed to stand until the two phases have completely separated.

Analysis: The concentration of 3-isopropylmorpholine in each phase is determined using a

suitable analytical technique, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Calculation: The logP value is calculated as the base-10 logarithm of the ratio of the

concentration of the compound in the n-octanol phase to its concentration in the water

phase.

Synthesis Workflow
While a specific, detailed protocol for the synthesis of 3-isopropylmorpholine is not readily

available in the public domain, a general and efficient method for the synthesis of substituted

morpholines can be adapted. A common approach involves the reaction of amino alcohols with

α-halo acid chlorides, followed by cyclization and reduction.
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Generalized Synthesis of 3-Substituted Morpholines

Step 1: Amide Formation

Step 2: Cyclization

Step 3: Reduction

Amino Alcohol +
α-Halo Acid Chloride

Coupling Reaction
(e.g., in THF/water at low temp)

Reactants

Acyclic Amide Intermediate

Product

Intramolecular Cyclization
(e.g., with K-tert-butoxide)

Starting Material

Morpholinone Intermediate

Product

Reduction
(e.g., with LiAlH4)

Starting Material

3-Substituted Morpholine

Final Product

Click to download full resolution via product page

A generalized workflow for the synthesis of 3-substituted morpholines.
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This three-step synthesis provides a versatile route to various C-substituted morpholines,

including 3-isopropylmorpholine, by selecting the appropriate starting amino alcohol.[9] The

process involves the initial formation of an amide, followed by an intramolecular cyclization to

form the morpholinone ring, and finally, a reduction to yield the desired substituted morpholine.

[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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